Cas no 5334-03-2 (Benzoic acid,2,6-dimethyl-4-propoxy-, 2-(1-pyrrolidinyl)ethyl ester)

• Product name: Benzoic acid,2,6-dimethyl-4-propoxy-, 2-(1-pyrrolidinyl)ethyl ester
• CAS No: 5334-03-2
• MF: C₁₈H₂₇NO₃
• MW: 305.41188
• CID: 387325
• PubChem ID: 220102

Benzoic acid,2,6-dimethyl-4-propoxy-, 2-(1-pyrrolidinyl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,6-dimethyl-4-propoxy-, 2-(1-pyrrolidinyl)ethyl ester
• 2,6-Dimethyl-4-propoxy-benzoesaeure-(2-pyrrolidino-aethylester); CTK2H1359; 2,6-dimethyl-4-propoxy-benzoic acid-(2-pyrrolidino-ethyl ester); Pyrimidine, 2,4-dimethyl-6-phenyl-, 3-oxide; 2,4-dimethyl-6-phenyl-pyrimidine 3-oxide; 2,6-dimethyl-4-phenylpyrimidine 1-oxide; 4-Phenyl-2,6-dimethylpyrimidin-N-1-oxid;
• DTXSID50967952
• 5334-03-2
• NSC2377
• NSC-2377
• 2-(pyrrolidin-1-yl)ethyl 2,6-dimethyl-4-propoxybenzoate
• 2, 2-(1-PYRROLIDINYL)ETHYL ESTER

• Inchi： InChI=1S/C18H27NO3/c1-4-10-21-16-12-14(2)17(15(3)13-16)18(20)22-11-9-19-7-5-6-8-19/h12-13H,4-11H2,1-3H3
• InChI Key： DKIOGEJMOSKVJS-UHFFFAOYSA-N
• SMILES： CCCOC1=CC(=C(C(=C1)C)C(=O)OCCN2CCCC2)C

Computed Properties

• Exact Mass: 305.19900
• Monoisotopic Mass: 305.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77000
• LogP: 3.28270